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Compound of Interest

Compound Name: Dspe-peg14-cooh

Cat. No.: B15073766 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of materials like 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-

[carboxy(polyethylene glycol)-14] (DSPE-PEG14-COOH) is paramount. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to ensure laboratory safety and proper chemical management.

Personal Protective Equipment (PPE)
When handling DSPE-PEG14-COOH, particularly in its solid form, adherence to standard

laboratory PPE protocols is critical to minimize exposure risk. The toxicological properties of

this specific compound have not been fully investigated, thus caution is advised.[1]
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PPE Category Recommended Equipment Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from potential

splashes or airborne particles

of the compound.[2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents direct skin contact.

Gloves should be inspected

before use and disposed of

properly after handling.[1][2]

Body Protection Laboratory coat

Provides a barrier against

accidental spills and

contamination of personal

clothing.[2]

Respiratory Protection Use in a well-ventilated area

Handling should occur in a

chemical fume hood to avoid

inhalation of any dust or

aerosols.[1][2]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are crucial for maintaining the integrity of DSPE-
PEG14-COOH and ensuring the safety of laboratory personnel.

Handling Procedures:

Avoid direct contact with the skin, eyes, and clothing.[2]

Avoid the formation of dust and aerosols.[1]

Ensure adequate ventilation during handling.[2]

Solutions should be prepared fresh for use.[3]

Storage Conditions:

DSPE-PEG14-COOH should be stored at -5°C in a dry environment.[4]
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Keep the container tightly sealed to prevent degradation.

Protect from direct sunlight.[4]

Disposal Plan
The disposal of DSPE-PEG14-COOH and associated waste must be conducted in accordance

with local, state, and federal regulations.

Waste Segregation: Lipid waste should be segregated from other waste streams.[5]

Containment: All waste material should be collected in suitable, sealed, and clearly labeled

containers for disposal.[5]

Disposal Method: Engage a licensed professional waste disposal service to handle the

chemical waste. Do not dispose of it in standard laboratory drains or as regular trash.[1]

Experimental Workflow Diagram
The following diagram outlines the key steps for the safe handling of DSPE-PEG14-COOH
throughout a typical experimental workflow.
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Preparation

Execution

Post-Experiment

1. Wear Appropriate PPE

2. Prepare Ventilated Workstation

3. Weigh DSPE-PEG14-COOH

4. Prepare Formulation

5. Conduct Experiment

6. Decontaminate Surfaces & Glassware

7. Segregate & Store Waste

8. Arrange for Professional Disposal

Click to download full resolution via product page

Caption: A procedural workflow for the safe handling and disposal of DSPE-PEG14-COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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